Cas no 139517-71-8 (4-bromo-2-hydroxyethyl-1-methoxyphenyl)

4-bromo-2-hydroxyethyl-1-methoxyphenyl structure
139517-71-8 structure
Product Name:4-bromo-2-hydroxyethyl-1-methoxyphenyl
CAS No:139517-71-8
MF:C9H11BrO2
MW:231.086442232132
CID:902815
PubChem ID:1502017
Update Time:2025-04-19

4-bromo-2-hydroxyethyl-1-methoxyphenyl Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-hydroxyethyl-1-methoxyphenyl
    • 2-(5-bromo-2-methoxyphenyl)-1-ethanol
    • 5-BROMO-2-METHOXYPHENETHYL ALCOHOL
    • SCHEMBL6044488
    • 4-Bromo-2-(2-hydroxyethyl)-anisole
    • 2-(5-bromo-2-methoxyphenyl)ethanol
    • Benzeneethanol, 5-bromo-2-methoxy-
    • AKOS013283789
    • 2-(5-BROMO-2-METHOXYPHENYL)ETHAN-1-OL
    • EN300-169865
    • A836793
    • 139517-71-8
    • MJLMNJAALNCYOX-UHFFFAOYSA-N
    • MDL: MFCD06809719
    • Inchi: 1S/C9H11BrO2/c1-12-9-3-2-8(10)6-7(9)4-5-11/h2-3,6,11H,4-5H2,1H3
    • InChI Key: MJLMNJAALNCYOX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)CCO)OC

Computed Properties

  • Exact Mass: 229.99424g/mol
  • Monoisotopic Mass: 229.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

4-bromo-2-hydroxyethyl-1-methoxyphenyl Pricemore >>

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Enamine
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TRC
B999073-10mg
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$ 50.00 2022-06-06
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